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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1666039 Get Quote

This guide provides a detailed comparison between the older, multi-site fungicide Anilazine
and the widely used modern class of triazole fungicides. The information is intended for

researchers, scientists, and professionals in drug and pesticide development, offering an

objective look at their mechanisms, efficacy, and experimental evaluation based on available

data. Due to Anilazine's status as a largely obsolete fungicide, direct comparative

experimental data with modern triazoles is scarce. This guide synthesizes data from separate

studies to provide a comprehensive overview.

Mechanism of Action: A Tale of Two Strategies
The fundamental difference between Anilazine and triazole fungicides lies in their mode of

action at the cellular level. Anilazine acts as a multi-site inhibitor, whereas triazoles have a

very specific, single-site target.

Anilazine: This synthetic triazine fungicide is a non-systemic, protective fungicide with multi-

site activity.[1] Its primary mechanism involves the non-specific inhibition of various enzymes by

reacting with sulfhydryl groups, disrupting cellular metabolism.[1] This includes the inhibition of

mitochondrial respiration, leading to energy depletion and fungal cell death.[2] Because it

affects multiple metabolic pathways simultaneously, the risk of developing resistance to

Anilazine is very low.
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Caption: Multi-site inhibitory action of Anilazine on fungal cell metabolism.

Modern Triazole Fungicides: Triazoles are a large and important group of systemic fungicides.

[3] Their mode of action is highly specific: they inhibit the C14-demethylase enzyme, which is

crucial for the biosynthesis of ergosterol.[3][4][5] Ergosterol is the primary sterol in fungal cell

membranes, analogous to cholesterol in mammalian cells, and is essential for maintaining

membrane structure and function.[2][3] By blocking ergosterol production, triazoles disrupt
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membrane integrity, leading to abnormal fungal growth and death.[3] This single-site action

makes them effective but also more susceptible to the development of fungal resistance.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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